Cas no 1266979-67-2 (3-(2-Fluorophenyl)propane-1-thiol)

3-(2-Fluorophenyl)propane-1-thiol is a fluorinated aromatic thiol compound characterized by the presence of a thiol (-SH) functional group attached to a propyl linker and a 2-fluorophenyl moiety. This structure imparts unique reactivity, making it valuable in organic synthesis, particularly in the preparation of sulfur-containing heterocycles or as a building block for pharmaceuticals and agrochemicals. The fluorine substitution enhances electronic effects, influencing regioselectivity in coupling reactions. The thiol group allows for facile derivatization, including thioether formation or metal coordination. Its stability and well-defined reactivity profile make it a practical intermediate for research and industrial applications requiring precise functionalization.
3-(2-Fluorophenyl)propane-1-thiol structure
1266979-67-2 structure
Product Name:3-(2-Fluorophenyl)propane-1-thiol
CAS No:1266979-67-2
MF:C9H11FS
MW:170.247044801712
MDL:MFCD19347339
CID:5216923
PubChem ID:82125133
Update Time:2025-06-08

3-(2-Fluorophenyl)propane-1-thiol Chemical and Physical Properties

Names and Identifiers

    • EN300-1853092
    • 1266979-67-2
    • 3-(2-fluorophenyl)propane-1-thiol
    • 2-Fluorobenzenepropanethiol
    • 3-(2-Fluorophenyl)propane-1-thiol
    • MDL: MFCD19347339
    • Inchi: 1S/C9H11FS/c10-9-6-2-1-4-8(9)5-3-7-11/h1-2,4,6,11H,3,5,7H2
    • InChI Key: FUQMLPDPEROKGC-UHFFFAOYSA-N
    • SMILES: SCCCC1C=CC=CC=1F

Computed Properties

  • Exact Mass: 170.05654969g/mol
  • Monoisotopic Mass: 170.05654969g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 106
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 1Ų

Experimental Properties

  • Density: 1.084±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 234.2±23.0 °C(Predicted)
  • pka: 10.29±0.10(Predicted)

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Additional information on 3-(2-Fluorophenyl)propane-1-thiol

Comprehensive Overview of 3-(2-Fluorophenyl)propane-1-thiol (CAS No. 1266979-67-2): Properties, Applications, and Industry Insights

3-(2-Fluorophenyl)propane-1-thiol (CAS No. 1266979-67-2) is a specialized organic compound featuring a fluorophenyl group linked to a propane-thiol backbone. This unique structure endows it with distinct chemical properties, making it valuable in pharmaceutical intermediates, flavor and fragrance synthesis, and material science applications. The presence of both fluorine and thiol functional groups enhances its reactivity, enabling selective modifications in synthetic pathways. Researchers and industries increasingly focus on such fluorinated thiols due to their potential in green chemistry and sustainable manufacturing.

In recent years, the demand for fluorinated compounds like 3-(2-Fluorophenyl)propane-1-thiol has surged, driven by their role in drug discovery and agrochemical development. A 2023 market analysis highlighted fluorine-containing molecules as a key growth area, with applications ranging from bioactive materials to electronic chemicals. This compound’s low toxicity profile and high stability further align with global trends toward safer chemical alternatives, addressing concerns raised in platforms like the EPA’s Safer Choice Program.

Synthetic routes to 3-(2-Fluorophenyl)propane-1-thiol often involve Grignard reactions or nucleophilic substitutions, with yields optimized through catalytic methods. Advanced techniques such as flow chemistry and microwave-assisted synthesis have been explored to improve efficiency, reflecting the industry’s shift toward process intensification. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its purity, a critical factor for high-value applications.

From an environmental perspective, 3-(2-Fluorophenyl)propane-1-thiol is notable for its biodegradability potential, a hot topic in circular economy discussions. Its derivatives are investigated for renewable energy storage systems, resonating with searches for "eco-friendly fluorochemicals" and "sustainable organosulfur compounds." Regulatory compliance with REACH and FDA guidelines ensures its safe use in consumer-facing industries.

In conclusion, 3-(2-Fluorophenyl)propane-1-thiol exemplifies innovation at the intersection of fluorine chemistry and thiol reactivity. Its versatility meets evolving demands in life sciences and industrial chemistry, while its synthesis aligns with green chemistry principles. As research expands, this compound is poised to play a pivotal role in next-generation functional materials and specialty chemicals.

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